Cas no 1384855-33-7 (2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1384855-33-7
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD22571895
• CID: 4593022
• PubChem ID: 75486954
• Update Time: 2025-10-05

2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Benzonitrile, 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• BS-30799
• XH0396
• 1384855-33-7
• MFCD22571895
• 2-Amino-1-cyanobenzene-4-boronic Acid Pinacol Ester
• EN300-7398652
• CS-0177414
• AT16674
• RBOXRZXIUAJBOD-UHFFFAOYSA-N
• Z2049758096
• SCHEMBL16014723

• MDL： MFCD22571895
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-15)11(16)7-10/h5-7H,16H2,1-4H3
• InChI Key： RBOXRZXIUAJBOD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1N

Computed Properties

• Exact Mass: 244.1383080g/mol
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Research Brief on 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 1384855-33-7): Recent Advances and Applications

2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 1384855-33-7) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex organic frameworks, including pharmaceuticals and agrochemicals. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications.

Recent literature underscores the importance of 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile as a building block for the development of boron-containing therapeutics. Boron's unique properties, such as its ability to form reversible covalent bonds with biological targets, have made it a valuable element in drug design. For instance, this compound has been employed in the synthesis of proteasome inhibitors and kinase inhibitors, which are pivotal in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the pharmacokinetic profiles of novel anticancer agents, particularly in improving bioavailability and target engagement.

In addition to its pharmaceutical applications, 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile has been explored in materials science. Its boronate ester functionality enables its use in the development of responsive materials, such as sensors and drug delivery systems. A recent ACS Applied Materials & Interfaces publication highlighted its incorporation into polymeric matrices for glucose-sensitive insulin delivery, showcasing its potential in diabetes management. The compound's stability under physiological conditions and its ability to undergo controlled hydrolysis make it an attractive candidate for such applications.

From a synthetic chemistry perspective, advancements in the preparation and purification of 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile have been reported. A 2022 Organic Process Research & Development article detailed a scalable, high-yield synthesis route that minimizes byproducts and reduces environmental impact. This progress addresses earlier challenges associated with the compound's sensitivity to moisture and air, thereby facilitating its broader adoption in industrial and academic settings.

Looking ahead, researchers are investigating the compound's potential in targeted therapies, particularly in the context of boron neutron capture therapy (BNCT). Preliminary studies suggest that derivatives of 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile could serve as boron carriers for this emerging cancer treatment modality. Ongoing clinical trials are expected to provide further insights into its efficacy and safety profile. As the field evolves, this compound is poised to play an increasingly prominent role in bridging chemical synthesis and biomedical innovation.